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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of benzoyl isothiocyanate, a pivotal intermediate in

organic synthesis. It covers its fundamental molecular properties, detailed experimental

protocols for its synthesis, and its key applications in the development of pharmaceuticals and

other bioactive compounds.

Core Molecular and Physical Properties
Benzoyl isothiocyanate is a reactive organic compound widely utilized as a building block in

chemical synthesis. Its properties are summarized below.
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Property Value Source

Molecular Formula C₈H₅NOS [1][2][3][4]

Molecular Weight 163.20 g/mol [2][4][5]

163.196 g/mol [3]

CAS Registry Number 532-55-8 [2][3]

Appearance Yellow or orange liquid [1]

IUPAC Name benzoyl isothiocyanate [4]

Synonyms

Benzoylthiocarbimide, N-

Benzoyl isothiocyanate,

Benzoic acid, anhydride with

isothiocyanic acid

[3][4][5]

Synthesis of Benzoyl Isothiocyanate
The most common method for synthesizing benzoyl isothiocyanate involves the reaction of

benzoyl chloride with a thiocyanate salt, such as potassium thiocyanate (KSCN) or sodium

thiocyanate (NaSCN).[1][6] This nucleophilic substitution reaction is typically carried out in an

anhydrous solvent like acetone or acetonitrile.[6]
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Caption: Workflow for the synthesis of benzoyl isothiocyanate.
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This protocol outlines a representative procedure for the laboratory-scale synthesis of benzoyl
isothiocyanate.[6][7][8]

Preparation: In a suitable reaction vessel (e.g., a four-neck flask), dissolve the thiocyanate

salt (e.g., sodium thiocyanate or potassium thiocyanate, 1 equivalent) in an anhydrous

solvent such as acetone or dichloromethane.[1][6][7]

Reaction: To this solution, slowly add benzoyl chloride (1 equivalent) while stirring vigorously

at room temperature.[7][8] The reaction is often exothermic.[8]

Monitoring: Continue to stir the mixture for several hours. The progress of the reaction can

be monitored using thin-layer chromatography (TLC).[6] The formation of an inorganic salt

precipitate (e.g., sodium chloride or potassium chloride) is typically observed.[6][8]

Isolation: Upon completion of the reaction, remove the inorganic salt precipitate by filtration.

[6]

Purification: Evaporate the solvent from the filtrate under reduced pressure to yield the crude

benzoyl isothiocyanate.[6][7] For applications requiring high purity, the product can be

further purified by vacuum distillation.[6]

Chemical Reactivity and Applications in Drug
Development
The synthetic utility of benzoyl isothiocyanate stems from the high reactivity of the

isothiocyanate group (-N=C=S) toward nucleophiles. This reactivity allows for the construction

of a diverse range of molecular scaffolds, particularly nitrogen- and sulfur-containing

heterocycles, which are prevalent in many biologically active compounds.

The primary reaction pathway involves the nucleophilic attack at the central carbon atom of the

isothiocyanate moiety.[6]
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Caption: General reaction pathway of benzoyl isothiocyanate.

Synthesis of Thioureas: Amines, amino acids, and hydrazines readily react with benzoyl
isothiocyanate to form N-benzoyl thioureas and related derivatives.[6][9] These structures

are important precursors for a variety of pharmaceuticals.

Heterocyclic Chemistry: The N-benzoyl thiourea products can be cyclized to form various

heterocyclic compounds, such as 1,2,4-triazoline-5-thiones, which are of interest in medicinal

chemistry.[9]

Organic Intermediates: It serves as a crucial intermediate in the synthesis of pesticides,

dyes, and other specialized organic compounds.[1]

In conclusion, benzoyl isothiocyanate is a versatile and highly reactive reagent. Its well-

defined molecular properties and straightforward synthesis make it an indispensable tool for

researchers in organic chemistry and drug discovery, enabling the efficient construction of

complex molecular architectures for various scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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